

Application Notes & Protocols: Formulation Development of Dexlansoprazole Delayed-Release Capsules

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Dexlansoprazole sesquihydrate*

CAS No.: 313640-86-7

Cat. No.: B12648154

[Get Quote](#)

Abstract

This document provides a comprehensive technical guide for the formulation development of Dexlansoprazole delayed-release capsules. Dexlansoprazole, the R-enantiomer of lansoprazole, is a proton pump inhibitor (PPI) that requires protection from the acidic environment of the stomach to ensure its bioavailability.^{[1][2]} The innovative Dual Delayed-Release (DDR) formulation technology is designed to prolong the plasma concentration profile of the drug, thereby extending the duration of acid suppression and improving therapeutic outcomes for patients with acid-related disorders like gastroesophageal reflux disease (GERD).^{[3][4]} This guide delves into the physicochemical rationale, formulation strategies, detailed manufacturing protocols, and critical quality control testing necessary to develop a robust and effective Dexlansoprazole DDR capsule product.

Introduction: The Rationale for Dual Delayed-Release Technology

Proton pump inhibitors (PPIs) are the cornerstone of therapy for acid-related disorders, acting by irreversibly inhibiting the gastric H⁺/K⁺-ATPase (the proton pump) in parietal cells.[1][5] However, conventional delayed-release PPIs often have a pharmacokinetic profile that may not provide consistent 24-hour acid control, leading to nocturnal acid breakthrough in some patients.[4][6]

Dexlansoprazole was developed to overcome this limitation through a novel Dual Delayed-Release (DDR) formulation.[7] This technology utilizes a capsule containing two distinct types of enteric-coated granules.[4] This design achieves a dual-peak plasma concentration profile:

- **First Peak (1-2 hours post-dose):** The first set of granules dissolves in the proximal small intestine (duodenum), providing rapid initial acid suppression.[8][9]
- **Second Peak (4-5 hours post-dose):** The second set of granules is designed to dissolve further down the small intestine at a higher pH, releasing the remaining drug and prolonging the therapeutic effect.[8][9]

This extended plasma concentration maintains therapeutic levels for a longer duration compared to conventional single-release PPIs, offering improved symptom control.[3][7]

Pre-formulation Analysis: Understanding the API

A thorough understanding of Dexlansoprazole's physicochemical properties is fundamental to designing a stable and effective formulation. As an acid-labile substituted benzimidazole, its characteristics dictate the entire formulation strategy.[10][11]


Property	Value / Description	Formulation Implication	Reference
Chemical Name	(+)-2-[(R)-{[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl] methyl} sulfinyl]-1H-benzimidazole	-	[12]
Molecular Formula	C16H14F3N3O2S	Used for calculating molarity and dose.	[1][12]
Molecular Weight	369.36 g/mol	Essential for all quantitative calculations.	[1][12]
Appearance	White to nearly white crystalline powder.	Influences blending and content uniformity.	[11][12]
Solubility	Very slightly soluble in water; freely soluble in methanol, ethanol, dichloromethane.	Poor aqueous solubility necessitates careful solvent selection for drug layering.	[12][13]
Stability	Highly unstable in acidic conditions; more stable in neutral and alkaline conditions. Stable when exposed to light.	CRITICAL: This is the primary reason for enteric coating. The drug will degrade rapidly in the stomach if unprotected.	[8][11][12]

The Dual Delayed-Release Formulation Strategy

The core of the DDR technology lies in creating two distinct pellet populations that are then combined in a single capsule. The key difference between these populations is the composition of the enteric coating, which dictates the pH at which the drug is released.

Visualization of the DDR Mechanism

The following diagram illustrates the sequential release of Dexlansoprazole from a DDR capsule as it transits through the gastrointestinal tract.



[Click to download full resolution via product page](#)

Caption: Workflow of the Dual Delayed-Release (DDR) mechanism.

Core Formulation Components & Excipient Selection

A multi-particulate system (pellets) is preferred over a single monolithic tablet to reduce the risk of dose dumping and ensure a more predictable gastrointestinal transit time.


Component Layer	Purpose	Common Excipients	Rationale / Causality
Inert Core	Provides a uniform surface for layering.	Sugar spheres (non-pareils), Microcrystalline cellulose (MCC) spheres.	Ensures consistent particle size and shape, which is critical for uniform coating and predictable dissolution.
Drug Layer	Contains the active ingredient.	Dexlansoprazole, Hydroxypropyl cellulose (HPC), Magnesium Carbonate, Sucrose.	Magnesium Carbonate acts as an alkalizing agent to create a micro-environmental pH that protects the acid-labile Dexlansoprazole. [11] HPC acts as a binder.
Barrier Coat	Physically separates the acid-labile drug from the acidic functional groups of the enteric polymer.	Hypromellose (HPMC), Talc, Titanium Dioxide.	This is a critical step. Direct contact between Dexlansoprazole and acidic enteric polymers (like methacrylic acid copolymers) can cause significant drug degradation during processing and storage.
Enteric Coat (Granule A)	Dissolves at a lower pH for the first release.	Methacrylic Acid Copolymer Type C (e.g., Eudragit® L 100-55), Triethyl Citrate (plasticizer), Talc (anti-tacking).	Eudragit® L 100-55 dissolves at pH > 5.5, targeting the duodenum for the initial drug release. [10]

Enteric Coat (Granule B)	Dissolves at a higher pH for the second release.	Methacrylic Acid Copolymer Type A & B (e.g., Eudragit® S 100 / L 100), Polyethylene Glycol (PEG 8000), Polysorbate 80.	A combination of polymers or a polymer like Eudragit® S 100 (dissolves at pH > 7.0) can be used to target the distal small intestine/colon, ensuring the second, delayed release. The specific pH target for the second release is a key variable. [9] [14]
Capsule Shell	Contains the final blend of granules.	Hypromellose (HPMC), Carrageenan.	HPMC capsules are often preferred over gelatin for moisture-sensitive drugs.

Manufacturing Process and In-Process Controls

The manufacturing of Dexlansoprazole DDR capsules is a multi-stage process requiring precise control, typically utilizing a fluid bed coater/processor.

Manufacturing Workflow Diagram



[Click to download full resolution via product page](#)

Caption: General manufacturing workflow for Dexlansoprazole DDR capsules.

Detailed Experimental Protocols

The following protocols provide a framework for laboratory-scale development. Quantities should be adjusted based on batch size and equipment. All processing should be done in a GMP-compliant environment.

Protocol 1: Drug Layering

- Prepare Binder Solution: Dissolve Hydroxypropyl Cellulose in purified water.
- Prepare Drug Suspension: To the binder solution, add Magnesium Carbonate and Sucrose, and mix until uniform. Slowly disperse the Dexlansoprazole API into the suspension and continue mixing.
- Coating: Load sugar spheres into a fluid bed coater (Wurster insert). Spray the drug suspension onto the spheres under controlled inlet air temperature, atomization pressure, and spray rate.
- Drying: Dry the drug-layered pellets in the fluid bed until the Loss on Drying (LOD) is within the specified limit (e.g., < 2.0%).

Protocol 2: Barrier Coating

- Prepare Coating Suspension: Disperse Hypromellose, Talc, and Titanium Dioxide in purified water and mix until uniform.
- Coating: Using the fluid bed coater, spray the barrier coat suspension onto the drug-layered pellets. The target weight gain is typically 3-5% w/w.
- Drying: Dry the pellets to the target LOD.

Protocol 3: Enteric Coating (Parallel Process)

This step is performed on two separate portions of the barrier-coated pellets. A common ratio is 25% of the batch for Granule A and 75% for Granule B.^[9]

For Granule A (First Release):

- Prepare Coating Solution: Disperse Eudragit® L 100-55, Triethyl Citrate, and Talc in an appropriate solvent system (e.g., Isopropyl alcohol/water).
- Coating: Spray the solution onto 25% of the barrier-coated pellets in the fluid bed coater to a target weight gain (e.g., 15-20% w/w).
- Drying & Curing: Dry the pellets and cure them as per the polymer manufacturer's recommendation to ensure proper film formation.

For Granule B (Second Release):

- Prepare Coating Solution: Prepare a solution with a polymer system designed for higher pH dissolution (e.g., Eudragit® S 100 or a combination of polymers), along with a suitable plasticizer and anti-tacking agent.
- Coating: Spray the solution onto the remaining 75% of the barrier-coated pellets to a target weight gain (e.g., 20-30% w/w). The higher weight gain may be necessary for more extended delay.
- Drying & Curing: Dry and cure the pellets appropriately.

Protocol 4: Blending and Encapsulation

- Sizing: Sieve both Granule A and Granule B pellets through appropriate mesh screens to remove agglomerates.
- Blending: Combine the required amounts of Granule A and Granule B in a suitable blender (e.g., V-blender or bin blender) and mix for a specified duration until a homogenous mixture is achieved.
- Encapsulation: Encapsulate the final blend into appropriate size HPMC capsules using an automated or semi-automated capsule filling machine. Ensure consistent fill weight throughout the batch.

Quality Control and Analytical Methods

Rigorous testing is essential to ensure the final product meets its quality attributes, especially the dual-release profile.

Protocol 5: Assay by RP-HPLC

A validated stability-indicating RP-HPLC method is required for assay and impurities determination.[\[15\]](#)[\[16\]](#)

Parameter	Typical Conditions
Column	C18 (e.g., Inertsil ODS, 100 x 4.6mm, 5µm)
Mobile Phase	Gradient or isocratic mixture of an aqueous buffer (e.g., Ammonium Acetate) and an organic solvent (e.g., Acetonitrile).
Flow Rate	1.0 mL/min
Detection	UV at 285 nm
Column Temp.	Ambient or controlled (e.g., 30°C)
Sample Prep	Capsule contents are dissolved in a suitable solvent (e.g., 0.1N NaOH), sonicated to break the pellets, and diluted with the mobile phase. [17]

Protocol 6: In-Vitro Dissolution Testing

This is the most critical test to confirm the dual delayed-release characteristic. A multi-stage dissolution method is required.[\[18\]](#)

Stage	Medium	Apparatus	Time	Acceptance Criteria (Example)
Acid Stage	0.1 N HCl	USP Apparatus I (Basket) at 100 RPM or II (Paddle) at 75 RPM	120 minutes	NMT 10% of Dexlansoprazole released.
Buffer Stage 1	pH 6.0 Phosphate Buffer	Same as above	60 minutes	Approx. 25% of drug released (from Granule A).
Buffer Stage 2	pH 7.0 Phosphate Buffer with Surfactant (e.g., SLS)	Same as above	Additional 90 minutes	NLT 80% of total drug released.

Note: The specific pH of the buffer stages and time points should be optimized and validated to correlate with the in-vivo performance of the two granule types. The FDA guidance for Dexlansoprazole recommends testing in multiple media (pH 4.5, 6.0, 6.8, and water) to fully characterize the release profile.[\[18\]](#)

Stability Considerations

Dexlansoprazole's instability in the presence of moisture and acidic excipients necessitates careful stability planning.

- **Forced Degradation:** Stress testing (acid, base, oxidation, thermal, photolytic) must be performed to demonstrate the specificity of the analytical method.[\[15\]](#)
- **Accelerated Stability:** Studies are conducted under accelerated conditions (e.g., 40°C / 75% RH) to predict the shelf life.
- **Packaging:** The final product should be packaged in tightly sealed containers, often with a desiccant, to protect against moisture.

Conclusion

The development of Dexlansoprazole Dual Delayed-Release capsules is a complex but well-defined process centered on protecting the acid-labile API and precisely controlling its release in two distinct phases. Success hinges on a deep understanding of the drug's properties, rational selection of excipients, meticulous control over the multi-layer coating process, and the implementation of rigorous, phase-appropriate analytical methods. The protocols and strategies outlined in this guide provide a robust framework for researchers and developers to create a high-quality, therapeutically advanced PPI product.

References

- Kukulka, M., Nudurupati, S., & Perez, M. C. (2017). Bioavailability of a dexlansoprazole delayed-release orally disintegrating tablet: effects of food and mode of administration. Dove Medical Press. [\[Link\]](#)
- U.S. Food and Drug Administration. (n.d.). DEXILANT (dexlansoprazole) Label. [\[Link\]](#)
- Drugs.com. (2025). Dexlansoprazole Delayed Release: Package Insert / Prescribing Info / MOA. [\[Link\]](#)
- Metz, D. C., Howden, C. W., Larsen, L. M., & O'Neil, J. (2009). Review article: Dual delayed release formulation of dexlansoprazole MR, a novel approach to overcome the limitations of conventional single release proton pump inhibitor therapy. *Alimentary Pharmacology & Therapeutics*. [\[Link\]](#)
- Gąsiorowska, A., & Stępiński, M. (2015). Dexlansoprazole – a new-generation proton pump inhibitor. *Przegląd Gastroenterologiczny*. [\[Link\]](#)
- Reddy, B. S., et al. (2014). FORMULATION AND EVALUATION OF DEXLANSOPRAZOLE DELAYED RELEASE CAPSULES. *Indian Journal of Research in Pharmacy and Biotechnology*. [\[Link\]](#)
- Ganesh, G.N.K., et al. (2016). Formulation and Evaluation of Dexlansoprazole Delayed Release Capsules. *Journal of Pharmacy & Pharmaceutics*. [\[Link\]](#)

- Hershcovici, T., & Fass, R. (2010). Update on Dual Delayed-Release Proton Pump Inhibitor Formulations. Gastroenterology & Hepatology. [[Link](#)]
- U.S. Food and Drug Administration. (n.d.). Draft Guidance on Dexlansoprazole. [[Link](#)]
- Grady, H., et al. (2019). Development of Dexlansoprazole Delayed-Release Capsules, a Dual Delayed-Release Proton Pump Inhibitor. Journal of Pharmaceutical Sciences. [[Link](#)]
- Reddy, G. V., et al. (2021). Method Validation for the Quantification of Dexlansoprazole dual-delayed release capsules by RP-HPLC. Asian Journal of Pharmaceutical Analysis. [[Link](#)]
- Kukulka, M., et al. (2017). Bioavailability, safety, and pharmacodynamics of delayed-release dexlansoprazole administered as two 30 mg orally disintegrating tablets or one 60 mg capsule. Therapeutic Advances in Gastroenterology. [[Link](#)]
- RxReasoner. (n.d.). DEXILANT Delayed-release capsules Overview. [[Link](#)]
- National Center for Biotechnology Information. (n.d.). Dexlansoprazole. PubChem Compound Database. [[Link](#)]
- Kukulka, M., et al. (2017). Bioavailability of a dexlansoprazole delayed-release orally disintegrating tablet: effects of food and mode of administration. Clinical and Experimental Gastroenterology. [[Link](#)]
- Kukulka, M., et al. (2014). Pharmacokinetics and pharmacodynamics of an orally disintegrating tablet formulation of dexlansoprazole. Therapeutic Advances in Gastroenterology. [[Link](#)]
- National Center for Biotechnology Information. (n.d.). **Dexlansoprazole Sesquihydrate**. PubChem Compound Database. [[Link](#)]
- Zhang, Y., et al. (2020). Simultaneous Quantitative Analysis of Six Proton-Pump Inhibitors with a Single Marker and Evaluation of Stability of Investigated Drugs in Polypropylene Syringes for Continuous Infusion Use. International Journal of Analytical Chemistry. [[Link](#)]
- Scribd. (n.d.). Dexlansoprazole Stability Analysis. [[Link](#)]

- Lakshmi Keerthi B., et al. (2021). A novel rp-hplc method development and validation for the estimation of dexlansoprazole in bulk and extended-release capsules. World Journal of Pharmaceutical Research. [\[Link\]](#)
- Karri, V. (2016). Formulation and Evaluation of Dexlansoprazole Delayed Release Capsules. Semantic Scholar. [\[Link\]](#)
- Takeda Canada Inc. (2018). DEXILANT - Product Monograph. [\[Link\]](#)
- Shin, J. M., & Sachs, G. (2008). Pharmacology of Proton Pump Inhibitors. Current Gastroenterology Reports. [\[Link\]](#)
- Naveen Kumar, Y., et al. (2016). Design and In Vitro Characterization of Dexlansoprazole Controlled Release Tablets. Asian Journal of Pharmaceutics. [\[Link\]](#)
- Bhole, R., et al. (2024). Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC-MS/MS Characterization of its Degradation Products. Palestinian Medical and Pharmaceutical Journal. [\[Link\]](#)
- ResearchGate. (n.d.). Stability enhancement of proton pump inhibitor in stomach: Formulation and in vitro evaluation of stabilized proton pump inhibitor. [\[Link\]](#)
- Alagarsamy, V., et al. (2018). Sensitive Analytical Liquid Chromatography-Tandem Mass Spectroscopy Method for the Estimation of Dexlansoprazole in Pharmaceutical Formulations. Research Journal of Pharmacy and Technology. [\[Link\]](#)
- Wikipedia. (n.d.). Dexlansoprazole. [\[Link\]](#)
- Drug Patent Watch. (n.d.). List of excipients (inactive ingredients) in dexlansoprazole. [\[Link\]](#)
- Google Patents. (n.d.).
- ResearchGate. (n.d.). Research of dissolution determination method of dexlansoprazole sustained-release capsules. [\[Link\]](#)
- U.S. Food and Drug Administration. (2021). FDA shares advice on bioequivalence studies for different dosage forms. Fierce Pharma. [\[Link\]](#)

- ResearchGate. (n.d.). DEVELOPMENT OF CONTROLLED RELEASE FORMULATIONS OF DEXLANSOPRAZOLE TO IMPROVE BIOAVAILABILITY. [[Link](#)]
- International Journal of Pharmacy and Pharmaceutical Sciences. (n.d.). Method Development Technology and Optimisation Studies in Famotidine Pellets: An In Vitro Release. [[Link](#)]
- U.S. Food and Drug Administration. (2014). A Proton Pump Inhibitor in the Reformulation Setting: Bioequivalence and Potential Implications for Long-Term Safety. [[Link](#)]
- U.S. Food and Drug Administration. (n.d.). Guidance for Industry: Oral Extended (Controlled) Release Dosage Forms. [[Link](#)]
- Google Patents. (n.d.). Process for the preparation of dexlansoprazole. [[Link](#)]
- U.S. Food and Drug Administration. (2003). Guidance for Industry - Bioavailability and Bioequivalence Studies for Orally Administered Drug Products — General Considerations. [[Link](#)]
- Google Patents. (n.d.).
- U.S. Food and Drug Administration. (n.d.). Product Titles in Highlights of Prescribing Information. [[Link](#)]
- GSC Biological and Pharmaceutical Sciences. (2021). Formulation and evaluation of dexlansoprazole extended-release tablet. [[Link](#)]
- U.S. Food and Drug Administration. (1997). Guidance for Industry - Extended Release Oral Dosage Forms: Development, Evaluation, and Application of In Vitro/In Vivo Correlations. [[Link](#)]
- ResearchGate. (n.d.). STABILITY INDICATING METHOD DEVELOPMENT AND VALIDATION FOR PANTOPRAZOLE USING RP-HPLC. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Dexlansoprazole | C₁₆H₁₄F₃N₃O₂S | CID 9578005 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Dexlansoprazole - Wikipedia [en.wikipedia.org]
- 3. researchgate.net [researchgate.net]
- 4. Update on Dual Delayed-Release PPI Formulations - PMC [pmc.ncbi.nlm.nih.gov]
- 5. drugs.com [drugs.com]
- 6. Bioavailability, safety, and pharmacodynamics of delayed-release dexlansoprazole administered as two 30 mg orally disintegrating tablets or one 60 mg capsule - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Development of Dexlansoprazole Delayed-Release Capsules, a Dual Delayed-Release Proton Pump Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. accessdata.fda.gov [accessdata.fda.gov]
- 9. Dexlansoprazole – a new-generation proton pump inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
- 10. ijrpb.com [ijrpb.com]
- 11. DEXILANT Delayed-release capsules Overview - MPI, US: SPL/PLR - RxReasoner [rxreasoner.com]
- 12. pdf.hres.ca [pdf.hres.ca]
- 13. apexbt.com [apexbt.com]
- 14. CN104940169A - Dexlansoprazole sustained release capsule and preparation method thereof - Google Patents [patents.google.com]
- 15. scribd.com [scribd.com]
- 16. journals.najah.edu [journals.najah.edu]
- 17. ajpaonline.com [ajpaonline.com]
- 18. accessdata.fda.gov [accessdata.fda.gov]
- To cite this document: BenchChem. [Application Notes & Protocols: Formulation Development of Dexlansoprazole Delayed-Release Capsules]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b12648154/docs#application-notes-protocols-formulation-development-of-dexlansoprazole-delayed-release-capsules>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)